Cas no 941932-72-5 (N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941932-72-5
• MF: C₂₁H₃₁N₃O₄
• MW: 389.488545656204
• CID: 5458919
• Update Time: 2025-07-21

N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclohexyl-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]oxamide
• N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C21H31N3O4/c1-27-18-9-5-6-16(14-18)19(24-10-12-28-13-11-24)15-22-20(25)21(26)23-17-7-3-2-4-8-17/h5-6,9,14,17,19H,2-4,7-8,10-13,15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： LGYPDMIQSWZFET-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(OC)=C1)N1CCOCC1)(=O)C(NC1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide

Introduction to N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941932-72-5)

N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide, identified by its CAS number 941932-72-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical and biological properties. The presence of a cyclohexyl group, a 3-methoxyphenyl moiety, and a morpholin-4-yl substituent suggests that this compound may interact with biological targets in a multifaceted manner. Such structural features are often engineered to enhance binding affinity and selectivity, which are crucial for the development of effective pharmaceutical agents.

In recent years, there has been a growing interest in the exploration of novel compounds that can modulate biological pathways associated with various diseases. N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. The compound's ability to interact with multiple targets makes it a valuable candidate for further pharmacological studies.

One of the most compelling aspects of N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide is its structural diversity, which allows for the customization of its pharmacological profile. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced efficacy and reduced toxicity. These efforts have led to the discovery of several promising analogs that are being evaluated in preclinical studies.

The synthesis of N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric reactions and transition-metal-catalyzed cross-coupling, have been employed to construct the complex framework of this molecule. These techniques not only improve the efficiency of synthesis but also allow for the introduction of structural modifications that can fine-tune biological activity.

Evaluation of the pharmacological properties of N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, preliminary in vivo experiments have shown that this compound can modulate immune responses and reduce inflammation in animal models.

The potential therapeutic applications of N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide extend beyond anti-inflammatory effects. Research suggests that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its interaction with cancer-related pathways has opened up new avenues for oncology research.

The development of N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide as a drug candidate is an example of the interdisciplinary nature of modern pharmaceutical research. It combines insights from organic chemistry, biochemistry, pharmacology, and computational biology to create molecules with tailored biological activities. This approach highlights the importance of collaboration between scientists from different fields in advancing drug discovery efforts.

The future prospects for N'-cyclohexyl-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide are promising, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for a wide range of medical conditions.